2-(1-(4-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[1-(4-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C21H18ClN5O4/c1-30-17-8-5-14(9-18(17)31-2)25-19(28)11-26-12-23-20-16(21(26)29)10-24-27(20)15-6-3-13(22)4-7-15/h3-10,12H,11H2,1-2H3,(H,25,28)
• InChI Key: SYLSGRCBUKTUPH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC=C(C=C4)Cl)OC
• Molecular Formula: C21H18ClN5O4
• Molecular Weight: 439.8 g/mol

Description

2-(1-(4-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(3,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H18ClN5O4 and its molecular weight is 439.86. The purity is usually 95%.
BenchChem offers high-quality 2-(1-(4-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(3,4-dimethoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1-(4-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(3,4-dimethoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Applications

The compound has been evaluated for its antitumor activity. In particular, derivatives of the pyrazolo[3,4-d]pyrimidine class, to which this compound belongs, have been synthesized and tested against human cancer cell lines. One study demonstrated that certain derivatives showed mild to moderate activity against human breast adenocarcinoma cell lines, suggesting potential applications in cancer therapy (El-Morsy et al., 2017). Another study highlighted the design and in vitro cytotoxic activity of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives against cancer cell lines, indicating the promise of these derivatives as anticancer agents (Al-Sanea et al., 2020).

Antimicrobial Applications

Research has also explored the antimicrobial properties of compounds in the pyrazolo[3,4-d]pyrimidine family. One study synthesized new heterocycles incorporating the antipyrine moiety and evaluated their antimicrobial activity, demonstrating the potential of these compounds in combating microbial infections (Bondock et al., 2008).

Synthesis and Characterization of Novel Derivatives

The synthesis and characterization of novel derivatives with potential biological applications form a significant area of research. Novel pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives have been synthesized and characterized for their antimicrobial and anticancer activities, underscoring the versatility of these compounds in drug discovery (Hafez et al., 2016).